rostratin C
Overview
Description
Rostratin C is an organic disulfide isolated from the whole broth of the marine-derived fungus Exserohilum rostratum and has been shown to exhibit antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a bridged compound, a lactam, an organic disulfide, an organic heterohexacyclic compound, a secondary alcohol, a cyclic ketone, an ether and a diol.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques : Research has shown advancements in the synthesis of rostratin C. Carreira and Classen (2019) described an efficient synthesis method for rostratin A, a closely related compound, using C(sp3)–H activation, which could be relevant for rostratin C synthesis as well (Carreira & Classen, 2019).
- Structural Assignments and Biological Activity : Tan et al. (2004) isolated rostratins A-D and established their structures, noting their cytotoxicity against human colon carcinoma, which hints at potential therapeutic applications of rostratin C in cancer research (Tan, Jensen, Williams, & Fenical, 2004).
Potential Therapeutic Applications
- Cancer Research : The study by Tan et al. (2004) on rostratins A-D, including rostratin C, showed significant cytotoxic effects against human colon carcinoma cells, suggesting potential applications in cancer treatment (Tan, Jensen, Williams, & Fenical, 2004).
Drug Development and Research Tools
- Building Blocks for Natural Products : Zhong et al. (2015) worked on the synthesis of highly functionalized hydroindoles as building blocks for thiodiketopiperazine natural products like rostratins B-D, which could be instrumental in further drug development research involving rostratin C (Zhong, Sauter, Nieger, & Bräse, 2015).
properties
Product Name |
rostratin C |
|---|---|
Molecular Formula |
C20H24N2O8S2 |
Molecular Weight |
484.5 g/mol |
IUPAC Name |
(1R,4R,5R,6S,9S,11R,14R,15R,16S,19S)-5,15-dihydroxy-6,16-dimethoxy-21,22-dithia-3,13-diazahexacyclo[9.9.2.01,13.03,11.04,9.014,19]docosane-2,8,12,18-tetrone |
InChI |
InChI=1S/C20H24N2O8S2/c1-29-11-3-9(23)7-5-19-18(28)22-14-8(10(24)4-12(30-2)16(14)26)6-20(22,32-31-19)17(27)21(19)13(7)15(11)25/h7-8,11-16,25-26H,3-6H2,1-2H3/t7-,8-,11+,12+,13-,14-,15+,16+,19-,20-/m1/s1 |
InChI Key |
WZZFRBNMRXVFNQ-UDLXUQTMSA-N |
Isomeric SMILES |
CO[C@H]1CC(=O)[C@H]2C[C@@]34C(=O)N5[C@@H]6[C@H](C[C@]5(C(=O)N3[C@H]2[C@H]1O)SS4)C(=O)C[C@@H]([C@@H]6O)OC |
SMILES |
COC1CC(=O)C2CC34C(=O)N5C6C(CC5(C(=O)N3C2C1O)SS4)C(=O)CC(C6O)OC |
Canonical SMILES |
COC1CC(=O)C2CC34C(=O)N5C6C(CC5(C(=O)N3C2C1O)SS4)C(=O)CC(C6O)OC |
synonyms |
rostratin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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